1-(4-Nitrobenzenesulfonyl)piperidin-4-amine

• Molecular Formula: C11H15N3O4S
• Molecular Weight: 285.32 g/mol
• IUPAC Name: 1-(4-nitrophenyl)sulfonylpiperidin-4-amine
• InChI: InChI=1S/C11H15N3O4S/c12-9-5-7-13(8-6-9)19(17,18)11-3-1-10(2-4-11)14(15)16/h1-4,9H,5-8,12H2
• InChI Key: ZUHHEKCZETVJIM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Description

1-(4-Nitrobenzenesulfonyl)piperidin-4-amine is a useful research compound. Its molecular formula is C11H15N3O4S and its molecular weight is 285.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

[1-(4-Nitro-benzenesulfonyl)-piperidin-4-yl]-carbamic acid tert-butyl ester (3.5 g, 9.0 mmol) was suspended in a 4M solution of HCl in Dioxane (100 ml). The resulting suspension was stirred at room temperature for 3 hours. After this time the solution was concentrated under vacuum, then azeotroped with methanol and suspended in diethyl ether. The resulting solid precipitate was then collected by filtration, washed with diethyl ether and dried under vacuum to afford the title compound (2.3 g, 86% yield) as a white solid. Tr=1.10 min, m/z (ES+) (M+H)+ 286.